Cas no 658695-69-3 (Methanone, (2-chloro-3-pyridinyl)(3-phenyl-1H-pyrrol-2-yl)-)

• Product Name: Methanone, (2-chloro-3-pyridinyl)(3-phenyl-1H-pyrrol-2-yl)-
• CAS No: 658695-69-3
• MF: C₁₆H₁₁ClN₂O
• MW: 282.72434258461
• CID: 1691995
• Update Time: 2024-09-02

Methanone, (2-chloro-3-pyridinyl)(3-phenyl-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-chloro-3-pyridinyl)(3-phenyl-1H-pyrrol-2-yl)-

• Inchi： 1S/C16H11ClN2O/c17-16-13(7-4-9-19-16)15(20)14-12(8-10-18-14)11-5-2-1-3-6-11/h1-10,18H
• InChI Key： QNAIAXZWBJEIAY-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1Cl)(C1=C(C2=CC=CC=C2)C=CN1)=O

Computed Properties

• Exact Mass: 282.05613

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 519.7±50.0 °C(Predicted)
• PSA: 45.75
• pka: 13.92±0.50(Predicted)